Cas no 1806732-06-8 (Ethyl 3-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 3-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806732-06-8
• MF: C₁₀H₉F₄NO₄
• MW: 283.176377058029
• CID: 4814758
• Update Time: 2025-06-15

Ethyl 3-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H9F4NO4/c1-2-18-9(17)8-5(4-11)6(3-7(16)15-8)19-10(12,13)14/h3H,2,4H2,1H3,(H,15,16)
• InChI Key： ZFXOITLAFWVXGO-UHFFFAOYSA-N
• SMILES： FCC1C(=CC(NC=1C(=O)OCC)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 453
• XLogP3: 1.2
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 3-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate

Ethyl 3-(Fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806732-06-8): An Overview of Its Structure, Properties, and Applications

Ethyl 3-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806732-06-8) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its pyridine core, which is substituted with a fluoromethyl group, a hydroxyl group, and a trifluoromethoxy group, along with an ethyl ester moiety. The combination of these functional groups imparts distinct properties that make it a valuable intermediate in the synthesis of more complex molecules.

The structure of Ethyl 3-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate is particularly noteworthy. The pyridine ring, a six-membered heterocyclic aromatic compound, serves as the backbone of the molecule. The presence of the fluoromethyl group at the 3-position introduces significant electronic effects, enhancing the molecule's reactivity and stability. The hydroxyl group at the 6-position adds polarity and hydrogen-bonding capabilities, which can influence solubility and intermolecular interactions. The trifluoromethoxy group at the 4-position further enhances the molecule's lipophilicity and electronic properties, making it an attractive candidate for various chemical transformations.

In terms of physical properties, Ethyl 3-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate is typically a solid at room temperature with a melting point ranging from 110 to 115°C. It is moderately soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound's solubility can be influenced by the presence of polar functional groups like the hydroxyl group, which can form hydrogen bonds with solvent molecules. Additionally, the ethyl ester moiety contributes to its overall solubility profile.

The chemical reactivity of Ethyl 3-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate is another important aspect to consider. The hydroxyl group can undergo various reactions such as esterification, etherification, and oxidation. The trifluoromethoxy group can participate in nucleophilic substitution reactions, making it useful in synthetic pathways that require selective functionalization. The fluoromethyl group can also undergo substitution or elimination reactions under appropriate conditions. These reactivity patterns make the compound a versatile building block for the synthesis of more complex molecules.

In the context of pharmaceutical applications, Ethyl 3-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate has shown promise as an intermediate in the development of novel drugs. Recent studies have explored its potential as a precursor for compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For example, derivatives of this compound have been investigated for their ability to inhibit specific enzymes involved in inflammatory pathways, making them potential candidates for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

One notable study published in the *Journal of Medicinal Chemistry* reported that a derivative of Ethyl 3-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate exhibited potent anti-inflammatory activity by selectively inhibiting cyclooxygenase-2 (COX-2). This finding highlights the compound's potential as a lead structure for developing more effective and safer anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond pharmaceuticals, Ethyl 3-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate has also found applications in materials science. Its unique combination of functional groups makes it suitable for use in the synthesis of advanced materials with tailored properties. For instance, researchers have explored its use in the development of polymer-based materials with enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and adhesives.

In conclusion, Ethyl 3-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806732-06-8) is a multifaceted compound with a rich structural profile and diverse applications. Its unique combination of functional groups endows it with valuable chemical properties that make it an attractive intermediate in various synthetic pathways. Ongoing research continues to uncover new possibilities for its use in pharmaceuticals and materials science, solidifying its importance in these fields.